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Compound of Interest

Compound Name: Nemiralisib Succinate

Cat. No.: B15580044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nemiralisib Succinate, also known as GSK2269557H, is a potent and highly selective

inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ) signaling pathway.[1][2] The

PI3K/AKT/mTOR pathway is a critical regulator of numerous cellular functions, including cell

growth, proliferation, survival, and metabolism. Its dysregulation is a common feature in many

human cancers and inflammatory diseases. Nemiralisib Succinate's selectivity for the δ

isoform of PI3K makes it a valuable tool for investigating the specific roles of this pathway in

various cellular and disease models.

These application notes provide a detailed protocol for the preparation, storage, and handling

of Nemiralisib Succinate stock solutions in dimethyl sulfoxide (DMSO), ensuring accurate and

reproducible experimental results.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of Nemiralisib Succinate.
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Property Value Source

Synonyms
GSK2269557H, GSK

2269557H, GSK-2269557H
[1]

CAS Number 1364799-98-3 [1][2][3][4]

Molecular Formula C₅₆H₆₂N₁₂O₆ [1]

Molecular Weight 999.19 g/mol [1]

Solubility Soluble in DMSO [1]

Storage (Solid)
0-4°C (short-term), -20°C

(long-term)
[1]

Shelf Life (Solid) >2 years (if stored properly) [1]

Signaling Pathway and Experimental Workflow
PI3Kδ Signaling Pathway
Nemiralisib Succinate selectively inhibits PI3Kδ, a key enzyme in a crucial cellular signaling

pathway. The diagram below illustrates the canonical PI3K/AKT/mTOR pathway and the point

of inhibition by Nemiralisib.
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Caption: PI3Kδ signaling pathway and the inhibitory action of Nemiralisib Succinate.
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Experimental Workflow for Stock Solution Preparation
The following diagram outlines the general workflow for preparing a Nemiralisib Succinate
stock solution in DMSO.
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Caption: Workflow for preparing Nemiralisib Succinate stock solution in DMSO.
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Experimental Protocols
Materials

Nemiralisib Succinate powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile, amber or light-protected microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Nemiralisib Succinate in

DMSO. This is a commonly used starting concentration for many kinase inhibitors.

Preparation: Before opening, allow the vial of Nemiralisib Succinate powder to equilibrate

to room temperature for at least 15-20 minutes. This prevents the condensation of moisture

onto the compound.

Calculation: Calculate the volume of DMSO required to achieve a 10 mM stock solution.

Formula: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Example for 1 mg of Nemiralisib Succinate:

Mass = 0.001 g

Molecular Weight = 999.19 g/mol

Concentration = 0.010 mol/L
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Volume (L) = 0.001 g / (999.19 g/mol * 0.010 mol/L) = 0.00010008 L

Volume (µL) = 100.1 µL

Weighing: Carefully weigh the desired amount of Nemiralisib Succinate powder using a

calibrated analytical balance and transfer it to a sterile, light-protected microcentrifuge tube.

For small quantities, it may be more practical to add the calculated volume of DMSO directly

to the manufacturer's vial.

Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the

Nemiralisib Succinate powder.

Mixing: Tightly cap the tube and vortex at high speed for 1-2 minutes until the powder is

completely dissolved. A clear solution should be obtained.

Sonication (Optional): If the compound does not fully dissolve with vortexing, sonicate the

tube in a water bath for 5-10 minutes.

Visual Inspection: Visually inspect the solution to ensure there are no visible particles or

precipitate.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use volumes in sterile, tightly

sealed, light-protected tubes. Store the aliquots at -20°C for short to medium-term storage

(up to one month) or at -80°C for long-term storage (up to 6 months).

Protocol for Preparing Working Solutions
Working solutions for cell culture experiments are prepared by diluting the DMSO stock solution

into the appropriate aqueous buffer or cell culture medium.

Thaw Stock Solution: Thaw a single aliquot of the Nemiralisib Succinate stock solution at

room temperature.

Serial Dilution: It is recommended to perform serial dilutions of the DMSO stock in your

aqueous buffer or medium. Directly adding a highly concentrated DMSO stock to an aqueous

solution can cause the compound to precipitate.
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Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, to avoid solvent-induced cytotoxicity.

Vehicle Control: Always prepare a vehicle control by adding the same final concentration of

DMSO to the cell culture medium without the inhibitor. This is crucial for distinguishing the

effects of the inhibitor from those of the solvent.

Immediate Use: It is best practice to prepare working solutions fresh for each experiment.

Safety and Handling Precautions
Always handle Nemiralisib Succinate and DMSO in a well-ventilated area or a chemical

fume hood.

Wear appropriate PPE, including gloves, a lab coat, and safety glasses.

Consult the Safety Data Sheet (SDS) for Nemiralisib Succinate and DMSO before

handling.

DMSO is readily absorbed through the skin and can carry other dissolved chemicals with it.

Avoid direct contact.

Stability and Storage
Solid Form: Nemiralisib Succinate is stable for over two years when stored as a solid at

-20°C, protected from light and moisture.[1]

DMSO Stock Solution: When stored in aliquots at -80°C, DMSO stock solutions of similar

small molecule inhibitors are generally stable for up to 6 months. For storage at -20°C,

stability is typically maintained for up to one month. Avoid repeated freeze-thaw cycles.

Aqueous Solutions: Nemiralisib Succinate is likely less stable in aqueous solutions. It is

recommended to prepare these solutions fresh for each experiment.

Disclaimer: The information provided in these application notes is for research use only. The

stability and optimal concentration of Nemiralisib Succinate may need to be validated for your

specific experimental conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science
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